Cas no 1351644-39-7 (N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride)

• Product Name: N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride
• CAS No: 1351644-39-7
• MF: C₁₇H₂₄Cl₃N₅O
• MW: 420.764360427856
• CID: 6209136
• PubChem ID: 71780045
• Update Time: 2025-06-09

N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride
• VU0635110-1
• 1351644-39-7
• N-(3-chlorophenyl)-2-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]acetamide;dihydrochloride
• N-(3-chlorophenyl)-2-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide dihydrochloride
• F5096-0192
• N-(3-chlorophenyl)-2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride
• AKOS026685275

• Inchi： 1S/C17H22ClN5O.2ClH/c1-2-22-7-6-19-17(22)23-10-8-21(9-11-23)13-16(24)20-15-5-3-4-14(18)12-15;;/h3-7,12H,2,8-11,13H2,1H3,(H,20,24);2*1H
• InChI Key： ABRNDWPJDDGCBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1CCN(C2=NC=CN2CC)CC1)=O.Cl.Cl

Computed Properties

• Exact Mass: 419.104643g/mol
• Monoisotopic Mass: 419.104643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride

Research Briefing on N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride (CAS: 1351644-39-7)

N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride (CAS: 1351644-39-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the realm of neurological and psychiatric disorders. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The compound's structure includes a piperazine ring linked to an imidazole moiety, which is known to interact with various neurotransmitter receptors in the central nervous system. Specifically, research has indicated that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating conditions such as schizophrenia, depression, and anxiety disorders. The presence of the 3-chlorophenyl group further enhances its binding affinity and selectivity, making it a promising candidate for further investigation.

Recent preclinical studies have demonstrated that N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride exhibits favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. In animal models, the compound has shown efficacy in reducing symptoms associated with neuropsychiatric disorders, with minimal adverse effects. These findings underscore its potential as a therapeutic agent and warrant further clinical evaluation.

In addition to its neurological applications, this compound has also been explored for its anti-inflammatory and analgesic properties. Preliminary data suggest that it may modulate inflammatory pathways by inhibiting key cytokines and chemokines, offering a dual therapeutic approach for conditions involving both neurological and inflammatory components. Such multifunctionality highlights the compound's versatility and broadens its potential therapeutic scope.

Despite these promising findings, challenges remain in the development of N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride. Issues such as dose optimization, long-term safety, and potential drug-drug interactions need to be addressed in future studies. Moreover, the compound's synthesis and scalability present technical hurdles that must be overcome to facilitate large-scale production and clinical trials.

In conclusion, N-(3-chlorophenyl)-2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride represents a promising avenue for drug development in the chemical biology and pharmaceutical fields. Its unique pharmacological profile and therapeutic potential make it a compound of significant interest for researchers and clinicians alike. Continued investigation and collaboration across disciplines will be essential to fully realize its clinical applications and bring it to market.